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Compound of Interest

Compound Name:
tert-Butyl N-(6-

hydroxyhexyl)carbamate

Cat. No.: B028197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N-

Boc-6-hydroxyhexylamine (tert-butyl N-(6-hydroxyhexyl)carbamate), a key intermediate in

various chemical syntheses. The information presented is intended to support research,

development, and quality control activities.

Core Physical Characteristics
N-Boc-6-hydroxyhexylamine, with the CAS number 75937-12-1, is a bifunctional molecule

containing a Boc-protected amine and a primary alcohol.[1][2] Its physical state at ambient

temperature can vary, being described as both a light yellow oil and a white solid, which is

consistent with its reported melting point range.[3][4]

Quantitative Physical Data
A summary of the key physical properties of N-Boc-6-hydroxyhexylamine is presented in the

table below for easy reference and comparison. It is important to note that some of these

values are predicted and should be confirmed by experimental analysis for critical applications.
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Property Value Source(s)

Molecular Formula C₁₁H₂₃NO₃ [1][2]

Molecular Weight 217.31 g/mol [1][2][5][6][7]

Appearance Light Yellow Oil / White Solid [3][4]

Melting Point 37-41 °C [4][6][8]

Boiling Point
333.8 ± 25.0 °C (Predicted at

760 mmHg)
[5][6][8]

Density 0.987 ± 0.06 g/cm³ (Predicted) [6][8]

Solubility
Soluble in dichloromethane

and ethyl acetate.
[9][10]

Experimental Protocols for Physical Property
Determination
While specific experimental protocols for N-Boc-6-hydroxyhexylamine are not readily available

in the public domain, standard methodologies can be applied to determine its physical

properties.

Melting Point Determination
The melting point of N-Boc-6-hydroxyhexylamine can be determined using a capillary melting

point apparatus.

Sample Preparation: A small, dry sample of the compound is packed into a capillary tube to a

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting range.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded as the melting range.

Boiling Point Determination
The boiling point of N-Boc-6-hydroxyhexylamine can be determined using a distillation setup or

a micro boiling point method.

Apparatus Setup: For a standard distillation, the compound is placed in a round-bottom flask

with a distillation head, condenser, and receiving flask. For a micro method, a small amount

of the liquid is placed in a test tube with an inverted capillary tube.

Heating: The liquid is heated gently.

Observation: The temperature at which the vapor pressure of the liquid equals the

atmospheric pressure, and a steady stream of bubbles emerges from the capillary tube

(micro method) or when a constant temperature is observed at the thermometer during

distillation, is recorded as the boiling point. Given the predicted high boiling point, vacuum

distillation may be necessary to prevent decomposition.

Density Determination
The density of liquid N-Boc-6-hydroxyhexylamine can be determined using a pycnometer or a

digital density meter.

Pycnometer Method:

The mass of a clean, dry pycnometer is determined.

The pycnometer is filled with the sample, and its mass is measured.

The volume of the pycnometer is determined by filling it with a liquid of known density

(e.g., water) and measuring its mass.

The density is calculated as the mass of the sample divided by its volume.
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Digital Density Meter: A small amount of the liquid sample is introduced into the oscillating U-

tube of the density meter, and the instrument directly provides a density reading.

Solubility Assessment
The solubility of N-Boc-6-hydroxyhexylamine in various solvents can be determined

qualitatively and quantitatively.

Qualitative Assessment: A small amount of the compound is added to a test tube containing

the solvent of interest. The mixture is agitated, and the dissolution is observed at room

temperature and with gentle heating.

Quantitative Determination: A saturated solution is prepared by adding an excess of the

compound to a known volume of the solvent. The mixture is stirred at a constant temperature

until equilibrium is reached. The undissolved solid is removed by filtration, and the

concentration of the solute in the filtrate is determined by a suitable analytical method (e.g.,

gravimetric analysis after solvent evaporation, or spectroscopic methods).

Logical Relationships of Physical Properties
The physical properties of a compound are interconnected and influence its behavior in various

applications. The following diagram illustrates the logical flow and relationship between the

fundamental and derived physical properties of N-Boc-6-hydroxyhexylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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